(2-oxopyrido(3,4-b)pyrazin-1(2H)-yl)acetaldehyde

• Molecular Formula: C9H7N3O2
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 2-(2-oxopyrido[3,4-b]pyrazin-1-yl)acetaldehyde
• InChI: InChI=1S/C9H7N3O2/c13-4-3-12-8-1-2-10-5-7(8)11-6-9(12)14/h1-2,4-6H,3H2
• InChI Key: WYKGNYFYZXEKKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1N(C(=O)C=N2)CC=O

Description

(2-oxopyrido(3,4-b)pyrazin-1(2H)-yl)acetaldehyde is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 95 mg of 1-(1,3-dioxolan-2-ylmethyl)pyrido(3,4-b)pyrazin-2(1H)-one, 4.0 mL of an 80% aqueous trifluoroacetic acid solution was added, and the mixture was stirred at room temperature for 2 hours, and then left overnight. Thereto was added 4.0 mL of an 80% aqueous trifluoroacetic acid solution, and the mixture was stirred at 50 to 70° C. for 6 hours. The reaction mixture was cooled to room temperature, and the solvent was distilled off under reduced pressure. The resultant residue was charged with chloroform and water and adjusted to pH 7.0 with a 1 mol/L aqueous sodium hydroxide solution. The organic layer was separated, and the aqueous layer was extracted with chloroform. The organic layer and the extract were combined, the resultant solution was dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to obtain 40 mg of (2-oxopyrido(3,4-b)pyrazin-1(2H)-yl)acetaldehyde as a light brown oily substance.